molecular formula C15H25O4- B1258510 Monomenthyl glutarate CAS No. 406179-70-2

Monomenthyl glutarate

Cat. No. B1258510
CAS RN: 406179-70-2
M. Wt: 269.36 g/mol
InChI Key: CTMTYSVTTGVYAW-UHFFFAOYSA-M
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Description

Monomenthyl glutarate, also known as Monomenthyl glutarate, is a useful research compound. Its molecular formula is C15H25O4- and its molecular weight is 269.36 g/mol. The purity is usually 95%.
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properties

CAS RN

406179-70-2

Molecular Formula

C15H25O4-

Molecular Weight

269.36 g/mol

IUPAC Name

5-(5-methyl-2-propan-2-ylcyclohexyl)oxy-5-oxopentanoate

InChI

InChI=1S/C15H26O4/c1-10(2)12-8-7-11(3)9-13(12)19-15(18)6-4-5-14(16)17/h10-13H,4-9H2,1-3H3,(H,16,17)/p-1

InChI Key

CTMTYSVTTGVYAW-UHFFFAOYSA-M

SMILES

CC1CCC(C(C1)OC(=O)CCCC(=O)[O-])C(C)C

Canonical SMILES

CC1CCC(C(C1)OC(=O)CCCC(=O)[O-])C(C)C

synonyms

monomenthyl glutarate

Origin of Product

United States

Synthesis routes and methods

Procedure details

The inventive process is simple to practice using conventional equipment and techniques. Menthol and excess glutaric acid are reacted under conditions effective to produce a mixture comprising monomenthyl glutarate and dimenthyl glutarate. The initial weight ratio of glutaric acid to menthol is adjusted to range from 1.0 to 1.6, preferably from 1.05 to 1.56. This provides a product mixture that comprises from 60 to 70 wt. % of MMG and from 30 to 40 wt. % of DMG.
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